Cas no 105958-57-4 (1H-1,2,4-Triazole-1-acetamide,3-nitro-)

• Product Name: 1H-1,2,4-Triazole-1-acetamide,3-nitro-
• CAS No: 105958-57-4
• MF: C₄H₅N₅O₃
• MW: 171.114199399948
• CID: 146754
• Update Time: 2024-01-25

1H-1,2,4-Triazole-1-acetamide,3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetamide,3-nitro-
• TA 101
• TA101 (radiosensitizer)
• 2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• 1H-1,2,4-Triazole-1-acetamide, 3-nitro-

• Inchi： 1S/C4H5N5O3/c5-3(10)1-8-2-6-4(7-8)9(11)12/h2H,1H2,(H2,5,10)
• InChI Key： LSLXQACWPYRWKG-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)C=NC([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 171.039
• Monoisotopic Mass: 171.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4

Experimental Properties

• Density: 1.94±0.1 g/cm3(Predicted)
• Boiling Point: 558.0±52.0 °C(Predicted)
• pka: 14.97±0.40(Predicted)